Cas no 2136199-23-8 (Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2136199-23-8
• MF: C₁₂H₁₇NO₃S
• MW: 255.333282232285
• CID: 5293468
• Update Time: 2025-05-30

Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H17NO3S/c1-8(10(14)9-5-6-17-7-9)13-11(15)16-12(2,3)4/h5-8H,1-4H3,(H,13,15)/t8-/m1/s1
• InChI Key： PQPYSTAPXZJNFT-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)C(=O)C1C=CSC=1

Additional information on Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2136199-23-8)

The compound Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester (CAS No. 2136199-23-8) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a thienyl group and a tert-butyl ester moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel enzyme inhibitors and chiral building blocks, aligning with the growing demand for enantioselective synthesis in drug discovery.

In recent years, the scientific community has focused on sustainable synthesis and green chemistry approaches, and this compound’s structural features offer opportunities for eco-friendly modifications. Its stereocenter at the (1R)-position is particularly noteworthy, as it enables the creation of optically active derivatives, a hot topic in asymmetric catalysis. The presence of the thiophene ring also contributes to its versatility, as this heterocycle is frequently employed in medicinal chemistry for its electron-rich properties and bioisosteric potential.

The tert-butyl carbamate (Boc) protecting group in this molecule is another critical feature, widely used in peptide synthesis and prodrug design. This functionality has garnered attention in drug delivery systems, where controlled release and stability are paramount. With the rise of precision medicine, compounds like Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester are being explored for their ability to enhance pharmacokinetic profiles and reduce off-target effects.

From an industrial perspective, scalability and cost-effective production of such intermediates are key concerns. Innovations in continuous flow chemistry and catalytic methods have been applied to similar compounds, suggesting potential pathways for optimizing the synthesis of CAS No. 2136199-23-8. These advancements align with the broader trend of process intensification in fine chemical manufacturing, which aims to minimize waste and energy consumption.

In the context of intellectual property and patent landscapes, derivatives of this compound have appeared in applications related to neurodegenerative diseases and metabolic disorders. Its structural motif is often linked to kinase inhibition, a major focus in oncology research. As such, this molecule is part of a larger family of small-molecule therapeutics that are driving innovation in targeted therapy.

Analytical characterization of Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester typically involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring high purity and correct stereochemistry. These methods are critical for meeting regulatory standards in pharmaceutical development, where quality by design (QbD) principles are increasingly emphasized.

Looking ahead, the integration of machine learning in molecular design could further unlock the potential of this compound. Predictive models for ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are becoming essential tools, and CAS No. 2136199-23-8 could serve as a test case for such applications. This aligns with the broader shift toward data-driven drug discovery, where cheminformatics plays a pivotal role.

In summary, Carbamic acid, N-[(1R)-1-methyl-2-oxo-2-(3-thienyl)ethyl]-, 1,1-dimethylethyl ester represents a multifaceted compound with applications spanning drug development, catalysis, and material science. Its relevance to contemporary research themes—such as sustainability, enantioselectivity, and computational chemistry—ensures its continued importance in scientific and industrial settings.